1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key: RNMVWSAJMIKMDY-BDAKNGLRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1C(=O)OC)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C[C@H]1C(=O)OC)O
• Molecular Formula: C12H21NO5
• DSSTOX Substance ID: DTXSID70461684
• Molecular Weight: 259.30 g/mol
• CAS RN: 181269-87-4, 254882-06-9

Description

This compound is a derivative of pyrrolidine, which is a cyclic secondary amine. It has two ester groups attached to the pyrrolidine ring, one of which is a tert-butyl ester and the other is a methyl ester. The pyrrolidine ring also has a hydroxy group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The ring also has a hydroxy group at the 4-position. There are two ester groups attached to the ring, one of which is a tert-butyl ester and the other is a methyl ester.

Scientific Research Applications

Synthesis and Structural Applications

• Stereoselective Syntheses : This compound and its derivatives play a role in stereoselective syntheses. For instance, tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives reacted with L-selectride to yield tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates, demonstrating its utility in producing specific stereoisomers (Boev et al., 2015).

• Formation of Pipecolic Acid Derivatives : The vinylfluoro group, shown to act as an acetonyl cation equivalent under acidic conditions, has been used in a reaction cascade involving tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate to produce pipecolic acid derivatives, highlighting the compound's role in complex organic synthesis (Purkayastha et al., 2010).

• New Scaffold for Piperidines : It serves as a new scaffold in the preparation of substituted piperidines, as demonstrated in the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, which is important for developing diverse piperidine-based compounds (Harmsen et al., 2011).

Chemical and Molecular Structure Analysis

• Conformational Studies : The compound has been used to study the conformation of the piperidine ring. Research on 4-tert-butyl-4-hydroxy-2,2,6,6-tetramethylpiperidine derivatives provided insights into interactions within the molecule, particularly the effect of axial hydroxyl groups on the NMR signal (Cygler et al., 1980).

• Characterization and Synthesis of Schiff Base Compounds : This compound is foundational in synthesizing Schiff base compounds characterized using various spectroscopic methods, thereby contributing to the understanding of complex molecular structures (Çolak et al., 2021).

Applications in Drug Synthesis and Pharmaceutical Research

• Intermediate in Drug Synthesis : It is used as an intermediate in synthesizing novel inhibitors, like the protein tyrosine kinase Jak3 inhibitor—CP-690550, demonstrating its significance in the pharmaceutical industry (Xin-zhi, 2011).

• Creation of Chiral Auxiliaries : Its derivatives are utilized in making chiral auxiliaries for asymmetric synthesis, a vital process in producing enantiomerically pure compounds for therapeutic purposes (Studer et al., 1995).